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Cat. No.: S536467

Original Synthesis of Musk Ketone

The synthesis of Musk Ketone was discovered serendipitously in the late 19th century by Albert Baur

while he was attempting to develop new explosives [1] [2].

e Key Reaction: The method is based on a Friedel-Crafts acylation, followed by nitration [1] [3].
e Objective: The goal was to create a super-TNT by investigating trinitrocompounds with more alkyl
groups [1].

The table below summarizes the core reagents and the structure of the final product based on Baur's original

work:
Aspect Details from Baur's Method
Starting Materials Toluene and isobutyl bromide (or other alkyl halides) [1]

Key Reagent/Catalyst Aluminum chloride (AICIs) [1] [3]
Critical Step Nitration of the acylated intermediate [1]

Product Identified 4-tert-Butyl-2,6-dimethyl-3,5-dinitroacetophenone (Musk Ketone) [4] [5]

Experimental Protocol & Modern Context
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A precise, step-by-step laboratory protocol for Baur's very first experiment is not fully detailed in the

available sources. However, the general workflow can be reconstructed as follows:

(Start: Toluene + Isobutyl Bromida

Click to download full resolution via product page
General synthesis workflow for Musk Ketone

For modern researchers, it is important to note:

¢ Safety and Environmental Status: Musk Ketone is environmentally persistent and
bioaccumulative, suspected of having carcinogenic effects at high concentrations and acting as a
weak endocrine disruptor [2] [4] [5]. Its use in cosmetics is now restricted in Europe [2] [5].

e Patent Literature: Later patents for synthesizing Musk Ketone describe the process in more detail,
typically involving the nitration of 4-tert-butyl-2,6-dimethylacetophenone ("ketogene") in a mixture of
sulfuric and nitric acids [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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